Cas no 571171-66-9 (2-Butanone, 4-[3-methoxy-4-(methoxymethoxy)phenyl]-)

2-Butanone, 4-[3-methoxy-4-(methoxymethoxy)phenyl]- structure
571171-66-9 structure
Product Name:2-Butanone, 4-[3-methoxy-4-(methoxymethoxy)phenyl]-
CAS No:571171-66-9
MF:C13H18O4
MW:238.279624462128
CID:346421
PubChem ID:12969963
Update Time:2025-04-19

2-Butanone, 4-[3-methoxy-4-(methoxymethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-[3-methoxy-4-(methoxymethoxy)phenyl]-
    • 4-[3-methoxy-4-(methoxymethoxy)phenyl]butan-2-one
    • DTXSID00514218
    • 571171-66-9
    • Inchi: 1S/C13H18O4/c1-10(14)4-5-11-6-7-12(17-9-15-2)13(8-11)16-3/h6-8H,4-5,9H2,1-3H3
    • InChI Key: GHAOXMCJABZPNK-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=CC(=CC=1OC)CCC(C)=O

Computed Properties

  • Exact Mass: 238.12054
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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